Cas no 900513-14-6 (6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 900513-14-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD09261554
• CID: 4719198
• PubChem ID: 16641534
• Update Time: 2025-11-01

6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-isopropylquinazolin-4(3H)-one
• 6-amino-3-isopropyl-3H-quinazolin-4-one
• 6-amino-3-(propan-2-yl)quinazolin-4(3H)-one
• BBL031325
• STL317738
• 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one

• MDL： MFCD09261554
• Inchi： 1S/C11H13N3O/c1-7(2)14-6-13-10-4-3-8(12)5-9(10)11(14)15/h3-7H,12H2,1-2H3
• InChI Key： DFLMREXNJDPURX-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=CN1C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Topological Polar Surface Area: 58.7

Additional information on 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one (CAS: 900513-14-6)

The compound 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one (CAS: 900513-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is recognized for its potential therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule modulators of biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various disease models.

One of the key areas of investigation has been the role of 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one in modulating protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and its mutant forms, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to selectively target cancer cells while sparing normal cells, suggesting a promising therapeutic window.

In addition to its anticancer potential, recent research has explored the application of 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study proposed that its mechanism involves the inhibition of tau protein aggregation, a hallmark of the disease. These findings open new avenues for the development of multifunctional therapeutics targeting both cancer and neurodegenerative disorders.

Another significant advancement is the optimization of the synthetic route for 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one. A recent publication in Organic Process Research & Development (2023) described a scalable and cost-effective synthesis method that improves yield and purity. This development is critical for facilitating large-scale production and further preclinical studies. The paper also discussed the compound's stability under various conditions, providing valuable insights for formulation development.

Despite these promising results, challenges remain in the clinical translation of 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one. A review article in Drug Discovery Today (2024) emphasized the need for comprehensive toxicity studies and the identification of potential off-target effects. The authors also called for more in vivo studies to validate the compound's efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, 6-amino-3-(propan-2-yl)-3,4-dihydroquinazolin-4-one (CAS: 900513-14-6) represents a versatile scaffold with broad therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and applications in oncology and neurology. However, further research is needed to address the remaining challenges and fully realize its clinical potential. This compound continues to be a focal point of innovation in chemical biology and drug discovery.